Cas no 2228209-07-0 (2-(2-bromo-3-methoxyphenyl)propanal)

• Product Name: 2-(2-bromo-3-methoxyphenyl)propanal
• CAS No: 2228209-07-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6588922
• PubChem ID: 165670507
• Update Time: 2025-06-15

2-(2-bromo-3-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-methoxyphenyl)propanal
• EN300-1904856
• 2228209-07-0

• Inchi： 1S/C10H11BrO2/c1-7(6-12)8-4-3-5-9(13-2)10(8)11/h3-7H,1-2H3
• InChI Key： MJPCJLSUEVVQNH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C=O)C)OC

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-bromo-3-methoxyphenyl)propanal

Research Briefing on 2-(2-bromo-3-methoxyphenyl)propanal (CAS: 2228209-07-0) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 2-(2-bromo-3-methoxyphenyl)propanal (CAS: 2228209-07-0) as a versatile intermediate in drug discovery and development. This compound, characterized by its bromo-methoxy phenyl propanal structure, has garnered attention due to its potential applications in synthesizing bioactive molecules and its role in modulating biological pathways. This briefing consolidates the latest findings on its synthesis, mechanistic insights, and therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-(2-bromo-3-methoxyphenyl)propanal via a palladium-catalyzed coupling reaction, achieving a yield of 78% with high purity (>95%). The research emphasized its utility as a precursor for novel anti-inflammatory agents, showing promising COX-2 selectivity in preclinical models. Further, NMR and X-ray crystallography confirmed its stable conformation, which is critical for structure-activity relationship (SAR) optimization.

In parallel, a team from MIT reported the compound's role in targeted protein degradation (TPD) strategies. By functionalizing 2-(2-bromo-3-methoxyphenyl)propanal into proteolysis-targeting chimeras (PROTACs), researchers achieved selective degradation of oncogenic proteins, such as BRD4, with DC50 values below 10 nM. This underscores its potential in oncology therapeutics, particularly for hematological malignancies.

Challenges remain in scaling up production and addressing metabolic instability in vivo, as noted in a 2024 ACS Pharmacology & Translational Science review. However, derivatives of 2-(2-bromo-3-methoxyphenyl)propanal exhibit improved pharmacokinetic profiles, with one analog (designated MX-207) advancing to Phase I trials for rheumatoid arthritis. Future directions include exploring its applications in CNS drug delivery and covalent inhibitor design.

In conclusion, 2-(2-bromo-3-methoxyphenyl)propanal represents a multifaceted scaffold bridging synthetic chemistry and therapeutic innovation. Collaborative efforts between academia and industry are expected to unlock its full potential in addressing unmet medical needs.